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Compound of Interest

Compound Name: 1,4-Cyclohexanediol

Cat. No.: B146461

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations for handling
1,4-Cyclohexanediol, a versatile chemical intermediate used in the synthesis of various
pharmaceuticals and polymers.[1][2][3][4][5] Adherence to the safety protocols outlined in this
document is crucial for minimizing risks in a laboratory and manufacturing environment.

Hazard Identification and Classification

1,4-Cyclohexanediol is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
associated with this compound are acute oral toxicity, serious eye irritation, and respiratory
irritation.[2][6][7][8][9][10][11]

Table 1: GHS Hazard Classification[2][6][7][8][9][10][11]
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Serious eye damage/eye H319: Causes serious eye
o Category 2A/2 o

irritation irritation

Specific target organ toxicity — ]
] ] H335: May cause respiratory
single exposure; Respiratory Category 3 o
o irritation
tract irritation

Toxicological Data

While some sources classify 1,4-Cyclohexanediol as having low toxicity, it is officially
categorized as harmful if swallowed.[1][12] One study indicated no toxic effects were observed
at doses up to 5000 mg/kg in a standard LD50 test. However, comprehensive quantitative
toxicity data for all routes of exposure is not consistently available across all safety data sheets.

Table 2: Acute Toxicity Data

Route of Exposure Species Value Reference

LD50: >5000 mg/kg
Oral Rat [7]
(for Cyclohexane)

) LD50: >2000 mg/kg
Dermal Rabbit [7]
(for Cyclohexane)

_ LC50 (4h): 13.9 mg/L
Inhalation Rat [71[13]
(for Cyclohexane)

Note: Data for Cyclohexane is provided for reference, as specific quantitative data for 1,4-
Cyclohexanediol is limited.

Experimental Protocols

The hazard classifications of 1,4-Cyclohexanediol are determined through standardized
toxicological studies. The methodologies for skin and eye irritation tests are based on OECD
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guidelines.

Acute Dermal Irritation/Corrosion (OECD 404)

The potential for 1,4-Cyclohexanediol to cause skin irritation is assessed using the OECD
Test Guideline 404.[14][15][16][17] This test involves the application of the substance to the
skin of a laboratory animal, typically an albino rabbit.[14][16]

Experimental Workflow for Dermal Irritation Testing
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Caption: Workflow for OECD 404 Acute Dermal Irritation Test.

Acute Eye Irritation/Corrosion (OECD 405)

The potential for 1,4-Cyclohexanediol to cause serious eye irritation is evaluated using the
OECD Test Guideline 405.[6][8][9][18][19] This test involves instilling the test substance into the
eye of an albino rabbit.[6][8][18][19]

Experimental Workflow for Eye Irritation Testing
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Caption: Workflow for OECD 405 Acute Eye Irritation Test.

Metabolic Pathway

1,4-Cyclohexanediol is a known metabolite of cyclohexane and cyclohexanone.[1][20]
Understanding its metabolic fate is important for assessing its toxicokinetics. The primary route

of elimination is through urine after metabolism in the liver.[1]

Proposed Metabolic Pathway
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Caption: Metabolism of Cyclohexane to Cyclohexanediols.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure the
stability of 1,4-Cyclohexanediol.

Table 3: Handling and Storage Recommendations
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Aspect

Recommendation

Handling

- Handle in a well-ventilated area.[1][6][15] -
Avoid formation of dust and aerosols.[6][15] -
Use non-sparking tools.[6][15] - Prevent fire
caused by electrostatic discharge.[6] - Do not
eat, drink, or smoke when using this product.[6]
[8][18] - Wash hands thoroughly after handling.
[eII71I81[18]

Storage

- Store in a tightly closed container in a dry,
cool, and well-ventilated place.[1][6][15][18] -
Store away from incompatible materials such as
strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.[15] - Store
locked up.[6][18]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 1,4-

Cyclohexanediol to prevent skin, eye, and respiratory exposure.[6][14]

Table 4: Personal Protective Equipment (PPE) Requirements

Body Part Protection Specification
Safety glasses with side- Conforming to EN166 (EU) or
Eyes/Face )
shields or goggles NIOSH (US) approved.[6]
) Chemical-resistant gloves and ) )
Skin Impervious clothing.[6]

protective clothing

Respiratory Respirator

Use a full-face respirator if
exposure limits are exceeded
or irritation is experienced.[6]
Follow OSHA respirator
regulations (29 CFR 1910.134)
or European Standard EN 149.
[14]
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Emergency Procedures

In the event of accidental exposure or spillage, immediate and appropriate action is critical.

Table 5: First-Aid and Emergency Measures
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Situation Action
- Move the person to fresh air.[6][7][15] - If
) breathing is difficult, give oxygen.[6] - If not
Inhalation

breathing, give artificial respiration.[6][15] - Seek
medical attention.[6][7][15][18]

Skin Contact

- Immediately take off contaminated clothing.[6]
[71[8] - Wash off with soap and plenty of water.

[6] - Seek medical attention if irritation persists.
[6][12]

Eye Contact

- Rinse cautiously with water for at least 15
minutes.[6][7][18] - Remove contact lenses, if
present and easy to do. Continue rinsing.[6][7]
[8][18] - Seek immediate medical attention.[6][7]
[81[14]

Ingestion

- Rinse mouth with water.[6][7][18] - Do NOT
induce vomiting.[6][14][15] - Never give anything
by mouth to an unconscious person.[6][14][15] -
Call a doctor or Poison Control Center

immediately.[6]

Spill

- Evacuate personnel to safe areas.[6][7][8] -
Ensure adequate ventilation.[6][7][15] - Remove
all sources of ignition.[6][15] - Avoid dust
formation.[6][15] - Wear personal protective
equipment.[6][7][14][15] - Sweep up and shovel

into suitable containers for disposal.[15]

Fire

- Use dry chemical, carbon dioxide, or alcohol-
resistant foam.[6][18] - Wear self-contained
breathing apparatus for firefighting if necessary.
[BI[71114]

Conclusion
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1,4-Cyclohexanediol is a valuable chemical intermediate that requires careful handling due to
its hazardous properties. Researchers, scientists, and drug development professionals must be
fully aware of its potential for acute oral toxicity, serious eye irritation, and respiratory irritation.
By implementing the engineering controls, work practices, and personal protective equipment
detailed in this guide, the risks associated with handling 1,4-Cyclohexanediol can be
effectively managed, ensuring a safe working environment. Continuous review of safety data
sheets and adherence to institutional safety protocols are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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